Cas no 733784-55-9 (Methyl 4-[(cyclopentylamino)methyl]benzoate)

• Product Name: Methyl 4-[(cyclopentylamino)methyl]benzoate
• CAS No: 733784-55-9
• MF: C₁₄H₁₉NO₂
• MW: 233.30616402626
• CID: 6783940
• PubChem ID: 21364531
• Update Time: 2025-11-01

Methyl 4-[(cyclopentylamino)methyl]benzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 4-((cyclopentylamino)methyl)benzoate
• methyl 4-[(cyclopentylamino)methyl]benzoate
• AKOS000226845
• SCHEMBL5070257
• A1-14738
• 733784-55-9
• DB-158492
• Methyl 4-[(cyclopentylamino)methyl]benzoate

• Inchi： 1S/C14H19NO2/c1-17-14(16)12-8-6-11(7-9-12)10-15-13-4-2-3-5-13/h6-9,13,15H,2-5,10H2,1H3
• InChI Key： NTSCQMWCYVLUJK-UHFFFAOYSA-N
• SMILES： O(C)C(C1C=CC(=CC=1)CNC1CCCC1)=O

Computed Properties

• Exact Mass: 233.141578849g/mol
• Monoisotopic Mass: 233.141578849g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 241
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 38.3Ų

Additional information on Methyl 4-[(cyclopentylamino)methyl]benzoate

Methyl 4-[(cyclopentylamino)methyl]benzoate (CAS No. 733784-55-9): A Comprehensive Overview in Modern Chemical Research

Methyl 4-[(cyclopentylamino)methyl]benzoate (CAS No. 733784-55-9) is a compound of significant interest in the field of chemical and pharmaceutical research. This molecule, characterized by its unique structural features, has garnered attention for its potential applications in various scientific domains, particularly in drug discovery and molecular chemistry.

The structural composition of Methyl 4-[(cyclopentylamino)methyl]benzoate encompasses a benzoate moiety linked to an amine group, which is further substituted with a cyclopentyl ring. This configuration imparts distinct chemical properties that make it a valuable candidate for synthetic and analytical studies. The presence of the cyclopentylamino group enhances the compound's solubility and reactivity, making it suitable for various biochemical interactions.

In recent years, the pharmaceutical industry has shown increasing interest in compounds with complex structures due to their potential to interact with biological targets in novel ways. Methyl 4-[(cyclopentylamino)methyl]benzoate has been explored as a building block in the synthesis of more intricate molecules, particularly in the development of central nervous system (CNS) drugs. Its ability to modulate neurotransmitter activity has been a focal point of research, with studies suggesting its potential role in treating neurological disorders.

One of the most compelling aspects of Methyl 4-[(cyclopentylamino)methyl]benzoate is its versatility in chemical transformations. The benzoate group provides a stable platform for further functionalization, while the cyclopentylamino moiety offers opportunities for selective modifications. These attributes have made it a popular choice among synthetic chemists working on drug development pipelines.

Recent advancements in computational chemistry have further highlighted the significance of Methyl 4-[(cyclopentylamino)methyl]benzoate. Molecular modeling studies have demonstrated its potential binding affinity to various protein targets, including enzymes and receptors involved in metabolic pathways. These simulations have provided valuable insights into the compound's mechanism of action, guiding experimental design and optimization efforts.

The compound's pharmacological profile has been a subject of extensive investigation. Preclinical studies have indicated that derivatives of Methyl 4-[(cyclopentylamino)methyl]benzoate exhibit promising effects on inflammation and pain modulation. The cyclopentylamino group appears to play a crucial role in these interactions by facilitating receptor binding and enhancing pharmacological activity.

In addition to its pharmaceutical applications, Methyl 4-[(cyclopentylamino)methyl]benzoate has found utility in materials science. Its unique structural properties make it an excellent candidate for developing novel polymers and coatings with enhanced thermal stability and mechanical strength. Researchers are exploring its potential as a monomer in polymer synthesis, aiming to create advanced materials with tailored properties.

The synthesis of Methyl 4-[(cyclopentylamino)methyl]benzoate involves multi-step organic reactions that highlight the compound's synthetic complexity. Advanced techniques such as palladium-catalyzed cross-coupling reactions have been employed to construct the core benzoate structure, followed by selective functionalization to introduce the cyclopentylamino group. These synthetic strategies underscore the compound's importance as a versatile intermediate in organic chemistry.

The safety profile of Methyl 4-[(cyclopentylamino)methyl]benzoate has been thoroughly evaluated through toxicological studies. Preliminary findings suggest that the compound exhibits low toxicity at moderate concentrations, making it suitable for further development without significant safety concerns. However, comprehensive toxicological assessments are still ongoing to fully characterize its long-term effects.

The future prospects of Methyl 4-[(cyclopentylamino)methyl]benzoate are promising, with ongoing research aimed at expanding its applications across multiple domains. Collaborative efforts between academic institutions and pharmaceutical companies are expected to yield innovative derivatives with enhanced therapeutic efficacy. Additionally, advancements in green chemistry principles may lead to more sustainable synthetic routes for producing this valuable compound.

In conclusion, Methyl 4-[(cyclopentylamino)methyl]benzoate (CAS No. 733784-55-9) represents a significant advancement in chemical research, offering diverse applications from drug development to materials science. Its unique structural features and favorable pharmacological properties make it a cornerstone compound in modern chemical investigations.